Cas no 2034403-99-9 (4-fluoro-2-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}benzene-1-sulfonamide)

• Product Name: 4-fluoro-2-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}benzene-1-sulfonamide
• CAS No: 2034403-99-9
• MF: C₁₄H₁₂FN₃O₂S
• MW: 305.32738494873
• CID: 5350157
• Update Time: 2025-05-20

4-fluoro-2-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-methyl-N-(pyrazolo[1,5-a]pyridin-5-yl)benzenesulfonamide
• 4-fluoro-2-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}benzene-1-sulfonamide
• 4-fluoro-2-methyl-N-pyrazolo[1,5-a]pyridin-5-ylbenzenesulfonamide

• Inchi： 1S/C14H12FN3O2S/c1-10-8-11(15)2-3-14(10)21(19,20)17-12-5-7-18-13(9-12)4-6-16-18/h2-9,17H,1H3
• InChI Key： BBRQAOAWVGRLBZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)F)(NC1C=CN2C(=CC=N2)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 467
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8

Additional information on 4-fluoro-2-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}benzene-1-sulfonamide

Comprehensive Overview of 4-fluoro-2-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}benzene-1-sulfonamide (CAS No. 2034403-99-9)

The compound 4-fluoro-2-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}benzene-1-sulfonamide (CAS No. 2034403-99-9) is a sulfonamide derivative with a unique heterocyclic structure, combining a pyrazolo[1,5-a]pyridine moiety with a fluorinated benzene ring. This molecular architecture has garnered significant interest in pharmaceutical and agrochemical research due to its potential bioactive properties. The presence of both fluoro and methyl substituents enhances its metabolic stability and binding affinity, making it a promising candidate for drug discovery.

Recent studies highlight the growing demand for sulfonamide-based compounds in targeting enzyme inhibition and receptor modulation. Researchers are particularly intrigued by the pyrazolo[1,5-a]pyridine scaffold, which is known for its versatility in medicinal chemistry. The 4-fluoro-2-methyl substitution pattern further optimizes the compound's lipophilicity and electronic effects, critical for interactions with biological targets. These features align with current trends in fragment-based drug design and small-molecule therapeutics.

From an industrial perspective, 2034403-99-9 is often explored for its synthetic scalability and purity optimization. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its physicochemical properties. The compound's stability under various pH conditions and thermal stress is also a key focus, addressing challenges in formulation development. These aspects are frequently searched by professionals in process chemistry and quality control.

Environmental and regulatory compliance considerations are increasingly relevant for sulfonamide derivatives. While 4-fluoro-2-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}benzene-1-sulfonamide is not classified as hazardous, its biodegradability and ecotoxicological profile are under scrutiny to meet green chemistry standards. This aligns with global efforts to reduce the environmental footprint of fine chemicals.

In summary, 2034403-99-9 represents a compelling case study in modern heterocyclic chemistry, bridging academic research and industrial applications. Its structural complexity and functional diversity continue to inspire innovations in targeted therapy and material science, making it a subject of ongoing exploration in peer-reviewed literature and patent filings.